1,4-Benzenedicarboxylic acid, 1,2-ethanediyl ester

• IUPAC Name: 3,6-dioxabicyclo[6.2.2]dodeca-1(10),8,11-triene-2,7-dione
• InChI: InChI=1S/C10H8O4/c11-9-7-1-2-8(4-3-7)10(12)14-6-5-13-9/h1-4H,5-6H2
• InChI Key: MMINFSMURORWKH-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C2=CC=C(C=C2)C(=O)O1
• Molecular Formula: C10H8O4
• DSSTOX Substance ID: DTXSID90567758
• Molecular Weight: 192.17 g/mol
• CAS RN: 7337-79-3

Description

1,4-Benzenedicarboxylic acid, 1,2-ethanediyl ester is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Monitoring and Analysis

1,2-Benzenedicarboxylic acid esters, including 1,4-Benzenedicarboxylic acid, 1,2-ethanediyl ester, are primarily used as plasticizers in polymers. Due to their widespread use, they are considered ubiquitous environmental pollutants and are recognized as endocrine disrupting compounds. Their detection in environmental samples involves advanced analytical techniques, often necessitating sample pretreatment due to the complexity of environmental matrices. Microextraction methods are crucial for the determination of these esters in liquid samples, often involving gas chromatography or high-performance liquid chromatography for analysis (Farajzadeh, Sorouraddin, & Mogaddam, 2015).

Material Science and Polymer Research

1,4-Benzenedicarboxylic acid, 1,2-ethanediyl ester, has been explored in the field of material science, particularly in the development of polymers with enhanced properties. For instance, its derivatives have been used as plasticizing dopants in polyaniline, leading to improved mechanical properties and conductivity. These applications are significant in developing advanced materials with specific electrical and structural characteristics (Dufour et al., 2001).

Coordination Chemistry and Crystal Engineering

In coordination chemistry, 1,4-Benzenedicarboxylic acid and its derivatives are used to construct various coordination polymers and frameworks. These compounds are essential for exploring supramolecular assemblies and creating materials with unique structural, thermal, and photoluminescent properties. The versatility of these compounds in forming diverse structures makes them valuable in crystal engineering research (Liu et al., 2010).

Synthesis of Coordination Polymers

1,4-Benzenedicarboxylic acid is instrumental in synthesizing new lanthanide-based coordination polymers. These polymers are studied for their unique structures and luminescent properties, contributing significantly to the development of materials with potential applications in various fields, including sensors, optics, and electronics (Yang et al., 2007).

Synthesis routes and methods

Procedure details

A mixture of 1734 parts by weight of terephthalic acid and 713 parts by weight of ethylene glycol was stirred for 4 hours under 2 atmospheres. Thereafter, 0.3 part by weight of germanium dioxide, 0.3 part by weight of tetraethylammonium hydroxide and 0.4 part by weight of methyl acid phosphate were added, and the reaction was carried out at 260° C. for 2 hours under 1 atmosphere. The reaction product was withdrawn, cooled, pulverized and dried to obtain 1500 parts by weight of an ethylene terephthalate oligomer.